Cas no 136187-95-6 (1,3-Butanediol, 3-(2,4-difluorophenyl)-2-phenyl-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 1,3-Butanediol, 3-(2,4-difluorophenyl)-2-phenyl-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 136187-95-6
• MF: C₁₈H₁₇F₂N₃O₂
• MW: 345.343291044235
• CID: 1239889
• Update Time: 2024-08-03

1,3-Butanediol, 3-(2,4-difluorophenyl)-2-phenyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 3-(2,4-difluorophenyl)-2-phenyl-4-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C18H17F2N3O2/c19-14-6-7-15(17(20)8-14)18(25,10-23-12-21-11-22-23)16(9-24)13-4-2-1-3-5-13/h1-8,11-12,16,24-25H,9-10H2
• InChI Key： VTISTBYFAFXOHD-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=CC=C1)C(C1=CC=C(F)C=C1F)(O)CN1C=NC=N1

Computed Properties

• Exact Mass: 345.12901

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 564.8±60.0 °C(Predicted)
• PSA: 71.17
• pka: 11.80±0.29(Predicted)